Cas no 2137620-44-9 (2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole)

• Product Name: 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole
• CAS No: 2137620-44-9
• MF: C₁₂H₁₁Cl₂NS
• MW: 272.193439722061
• CID: 5962874
• PubChem ID: 165717830
• Update Time: 2025-06-07

2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2137620-44-9
• EN300-741658
• 2-(2,4-dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole
• 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole

• Inchi： 1S/C12H11Cl2NS/c1-7(2)11-6-16-12(15-11)9-4-3-8(13)5-10(9)14/h3-7H,1-2H3
• InChI Key： JSXKNENZRJGKOV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(=CS1)C(C)C)Cl

Computed Properties

• Exact Mass: 270.9989259g/mol
• Monoisotopic Mass: 270.9989259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole

Introduction to 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137620-44-9)

2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole, identified by the CAS number 2137620-44-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and industrial applications. The structural features of 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole, particularly the presence of chloro and alkoxy substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The synthesis of 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole involves a series of well-established organic reactions, including condensation and substitution processes. The thiazole core is formed through the reaction of 2-aminothiophene with a suitable electrophile, followed by functionalization at the 4-position with an isopropyl group. The introduction of chlorine atoms at the 2 and 4 positions of the phenyl ring enhances the electrophilicity of the molecule, making it a valuable intermediate in further derivatization.

In recent years, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, antifungal, anti-inflammatory, and anticancer applications. The structural motif of thiazole is known to interact with biological targets such as enzymes and receptors, leading to inhibitory effects on pathogenic processes.

The specific substitution pattern in 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole makes it an interesting candidate for further investigation. The chloro substituents at the 2 and 4 positions of the phenyl ring can serve as handles for additional functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity and potential biological activity of the molecule.

Recent studies have highlighted the importance of optimizing substituent patterns in thiazole derivatives to enhance their pharmacological properties. For instance, modifications at the 5-position of thiazole have been shown to influence binding affinity to specific biological targets. Similarly, variations in alkyl chain length at the 4-position can affect solubility and metabolic stability. The isopropyl group in 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole may contribute to favorable pharmacokinetic profiles by increasing lipophilicity.

The compound's potential as a scaffold for drug discovery has been explored in several academic and industrial settings. Researchers have synthesized analogs of 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole to evaluate their efficacy against various diseases. Preliminary data suggest that certain derivatives exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings underscore the importance of continued investigation into this class of compounds.

The synthesis and characterization of 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole also involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound. High-resolution NMR allows for elucidation of connectivity between atoms, while MS helps confirm molecular weight and fragmentation patterns.

The role of computational chemistry in studying thiazole derivatives cannot be overstated. Molecular modeling techniques are employed to predict binding interactions between 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole and biological targets. These simulations help identify key pharmacophoric elements responsible for biological activity and guide the design of more potent derivatives.

In conclusion, 2-(2,4-Dichlorophenyl)-4-(propan-2-yl)-1,3-thiazole (CAS No. 2137620-44-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. Continued synthetic efforts combined with rigorous biological evaluation will be essential in unlocking its full potential.